N-(1-(furan-2-yl)propan-2-yl)cinnamamide

• IUPAC Name: (E)-N-[1-(furan-2-yl)propan-2-yl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C16H17NO2/c1-13(12-15-8-5-11-19-15)17-16(18)10-9-14-6-3-2-4-7-14/h2-11,13H,12H2,1H3,(H,17,18)/b10-9+
• InChI Key: RBMSMDIEMYAYSY-MDZDMXLPSA-N
• Canonical SMILES: CC(CC1=CC=CO1)NC(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: CC(CC1=CC=CO1)NC(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol
• CAS No.: 1219915-16-8

Description

N-(1-(furan-2-yl)propan-2-yl)cinnamamide is a useful research compound. Its molecular formula is C16H17NO2 and its molecular weight is 255.317. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Polymer Applications

Research has explored the synthesis of polyacetylenes containing cinnamate and its derivatives, highlighting the production of polymers with potential applications as chiral catalysts in asymmetric synthesis. These polymers exhibit stable helical structures and are insoluble in common organic solvents, except for specific ones, demonstrating significant molecular weights ranging from 5,800 to 8,160 g/mol. This indicates potential utility in materials science, particularly in areas requiring specific polymer properties such as optical activity and solubility characteristics (Rahim, 2021).

Antiproliferative Agents

A study on the synthesis of furan-ring fused chalcones as antiproliferative agents demonstrates the potential of cinnamoyl derivatives in medical research, particularly in cancer therapy. By evaluating their antiproliferative activity towards HL60 promyelocytic leukemia cells, researchers found that attaching a furan moiety on the A-ring of 2',4'-dihydroxychalcone enhanced activity significantly. This suggests that benzofurans, a component in the structure of these compounds, could be instrumental in designing biologically active flavonoids for cancer treatment (Saito et al., 2015).

Green Chemistry Applications

The use of filamentous marine and terrestrial-derived fungi in the ene-reduction of E-2-cyano-3-(furan-2-yl) acrylamide to (R)-2-cyano-3-(furan-2-yl)propanamide under green chemistry principles showcases an innovative approach to chemical synthesis. This biotransformation process, which involves environmentally benign methods and renewable resources, yielded a compound with an unusual CN-bearing stereogenic center. The findings suggest a sustainable pathway for synthesizing compounds with specific chirality, potentially useful in pharmaceutical applications where enantiomerically pure substances are crucial (Jimenez et al., 2019).

Mechanism of Action

Target of Action

Furan derivatives have been reported to exhibit a wide range of advantageous biological and pharmacological characteristics . They have been employed as medicines in a number of distinct disease areas .

Mode of Action

Furan-containing compounds have been known to exhibit various therapeutic advantages such as anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial, antifungal, antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging, and anticancer .

Biochemical Pathways

Furan derivatives have been known to interact with various biochemical pathways due to their broad spectrum of biological activity .

Pharmacokinetics

The molecular weight of the compound is 255317, which could potentially influence its bioavailability and pharmacokinetic properties.

Result of Action

Furan derivatives have been known to exhibit a wide range of therapeutic effects, including anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging, and anticancer .